Cas no 1805925-21-6 (2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1805925-21-6
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4835625
• Update Time: 2025-08-05

2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7F3INO4/c1-17-5-3-6(18-9(10,11)12)14-8(13)4(5)2-7(15)16/h3H,2H2,1H3,(H,15,16)
• InChI Key： HRTVYHSUPBVUDB-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=C(C=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805925-21-6)

2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805925-21-6) is a novel and highly functionalized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent, a methoxy group, and a trifluoromethoxy moiety, all attached to a pyridine ring. These functional groups contribute to the compound's versatility and potential applications in drug discovery and development.

The iodine substituent in 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid is particularly noteworthy due to its reactivity and the ability to undergo various chemical transformations. Iodine is a common leaving group in organic synthesis, making this compound an excellent precursor for further derivatization. Additionally, the presence of iodine can enhance the lipophilicity of the molecule, which is crucial for improving its bioavailability and cellular uptake.

The methoxy group (OCH₃) is another key feature of this compound. Methoxy groups are known to increase the lipophilicity and stability of organic molecules, which can be beneficial in pharmaceutical applications. They can also influence the electronic properties of the molecule, affecting its reactivity and biological activity. In the context of 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid, the methoxy group likely plays a role in modulating the compound's interactions with biological targets.

The trifluoromethoxy moiety (OCF₃) is a highly electronegative functional group that imparts unique properties to the molecule. Trifluoromethoxy groups are known for their strong electron-withdrawing effects, which can influence the electronic distribution within the molecule. This can lead to enhanced stability and altered reactivity profiles, making 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid a valuable candidate for various chemical and biological studies.

In recent years, there has been increasing interest in the use of fluorinated compounds in drug discovery due to their favorable pharmacological properties. The trifluoromethoxy group in 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid contributes to its potential as a lead compound for developing new therapeutic agents. Research has shown that fluorinated compounds often exhibit improved metabolic stability, enhanced binding affinity to target proteins, and reduced toxicity compared to their non-fluorinated counterparts.

The pyridine ring is a fundamental structural element in many biologically active molecules. Pyridines are known for their ability to form hydrogen bonds and π-stacking interactions with biological targets, which can enhance their binding affinity and selectivity. In the case of 2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid, the pyridine ring serves as a scaffold that integrates multiple functional groups, providing a platform for further chemical modification and optimization.

2-Iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetic acid has been studied for its potential applications in various therapeutic areas. One area of interest is its use as an intermediate in the synthesis of more complex molecules with specific biological activities. For example, researchers have explored its utility in developing inhibitors for specific enzymes involved in disease pathways. The compound's unique combination of functional groups makes it suitable for targeting a wide range of biological processes.

In addition to its potential as a synthetic intermediate, 2-Iodo-4-meth oxy-6-(trifluorom eth oxy)pyr id ine -3-ac et ic aci d has shown promise as a lead compound for drug discovery. Studies have demonstrated its ability to modulate specific cellular pathways and interact with key proteins involved in various diseases. For instance, preliminary research has indicated that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory disorders.

The synthesis of 2-Iodo-4-m eth oxy -6-( trif lu or om eth oxy )pyr id ine -3-ac et ic aci d involves several well-established chemical reactions. One common approach involves starting from commercially available pyridine derivatives and sequentially introducing the desired functional groups through stepwise reactions. The iodination step is crucial for introducing the iodine substituent, while subsequent reactions focus on adding the methoxy and trifluoromethoxy groups. The final step typically involves converting the pyridine derivative into the corresponding acetic acid through appropriate chemical transformations.

The characterization of 2-Iodo -4-me th oxy -6-( tr if lu or om eth oxy )pyr id ine -3-ac et ic aci d has been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound, ensuring its suitability for further research and development.

In conclusion, 2-Iodo -4-me th oxy -6-( tr if lu or om eth oxy )pyr id ine -3-ac et ic aci d (CAS No. 1805925-21-6) is a highly functionalized organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of an iodine substituent, methoxy group, trifluoromethoxy moiety, and pyridine ring makes it a valuable candidate for developing new therapeutic agents and exploring novel biological activities. Ongoing research continues to uncover new applications and properties of this intriguing compound, further highlighting its importance in modern drug discovery efforts.